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For Researchers, Scientists, and Drug Development Professionals

Introduction

RPR103611 is a nonpeptidic small molecule, specifically a triterpene, that has been identified
as an inhibitor of Human Immunodeficiency Virus Type 1 (HIV-1) entry into host cells. Its
mechanism of action is centered on the inhibition of membrane fusion mediated by the viral
envelope glycoprotein (Env). This document provides an overview of its application in virology
research, detailing its mechanism of action, spectrum of activity, and protocols for its
evaluation.

Mechanism of Action

RPR103611 specifically targets the HIV-1 transmembrane glycoprotein gp41, a key component
of the viral fusion machinery. The entry of HIV-1 into a host cell is a multi-step process initiated
by the binding of the gp120 subunit of the Env complex to the CD4 receptor and a coreceptor
(CXCR4 or CCR5) on the target cell surface. This binding triggers conformational changes in
gp120 and subsequently in gp41, leading to the exposure of the gp41 fusion peptide, which
inserts into the host cell membrane. Further conformational rearrangements in gp41 bring the
viral and cellular membranes into close proximity, resulting in membrane fusion and the release
of the viral core into the cytoplasm.

RPR103611 is understood to interfere with this process by targeting the "loop region” of the
gp41l ectodomain.[1] The antiviral efficacy of RPR103611 is highly dependent on the amino
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acid sequence of this gp41 loop and the overall stability of the gp120-gp41 complex.[1] By
interacting with this region, RPR103611 is thought to prevent the necessary conformational
changes in gp41 that are required for the fusion of the viral and cellular membranes.

Signaling Pathway of HIV-1 Entry and Inhibition by
RPR103611
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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